Cas no 1257294-04-4 (tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate
• CAS No: 1257294-04-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD20528853
• CID: 1067808
• PubChem ID: 67492460
• Update Time: 2025-11-02

tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate
• AMY5492
• DA-46623
• AKOS024463136
• 1-Boc-4-(oxetan-3-yl)piperidine
• SCHEMBL2674022
• PB28824
• 4-oxetan-3-yl-piperidine-1-carboxylic acid tert-butyl ester
• 1257294-04-4
• 4-oxetan-3-ylpiperidine-1-carboxylic acid tert-butyl ester
• MFCD20528853
• Tert-butyl4-(oxetan-3-yl)piperidine-1-carboxylate
• CS-0053681
• UEKRZANKPZVKJS-UHFFFAOYSA-N
• CS2103
• J-524659

• MDL： MFCD20528853
• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(15)14-6-4-10(5-7-14)11-8-16-9-11/h10-11H,4-9H2,1-3H3
• InChI Key： UEKRZANKPZVKJS-UHFFFAOYSA-N
• SMILES： O1CC(C1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate

Comprehensive Guide to tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate (CAS No. 1257294-04-4): Properties, Applications, and Market Insights

tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate (CAS No. 1257294-04-4) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This piperidine derivative features a unique oxetane ring and a tert-butyl carbamate protective group, making it valuable for drug discovery and medicinal chemistry applications. With the growing demand for novel heterocyclic compounds in drug development, this molecule has gained significant attention from researchers and manufacturers alike.

The molecular structure of tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate combines the rigid framework of a piperidine ring with the strained oxetane moiety, creating interesting physicochemical properties. This combination is particularly valuable in modern medicinal chemistry, where researchers are increasingly focusing on three-dimensional molecular architectures to improve drug-like properties. The compound's CAS number 1257294-04-4 serves as a unique identifier in chemical databases and regulatory documentation.

In pharmaceutical applications, tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate serves as a versatile building block for the synthesis of more complex molecules. Its oxetane functional group is particularly valuable in drug design, as it can improve metabolic stability and membrane permeability of potential drug candidates. Recent studies in bioisostere replacement strategies have highlighted the importance of such oxygen-containing heterocycles in modern drug discovery programs.

The synthesis of tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate typically involves multi-step organic transformations, starting from commercially available piperidine derivatives. The tert-butyloxycarbonyl (Boc) protecting group is introduced to protect the nitrogen functionality, while the oxetane ring is incorporated through carefully optimized coupling reactions. These synthetic routes are of particular interest to researchers working on fragment-based drug discovery and scaffold hopping approaches.

From a commercial perspective, CAS 1257294-04-4 has seen growing demand in the pharmaceutical and biotechnology sectors. The compound is typically supplied as a white to off-white crystalline powder with high purity (>98%), suitable for research and development purposes. Current market trends show increasing interest in such functionalized piperidine derivatives, driven by the expanding field of central nervous system (CNS) drug discovery and GPCR-targeted therapeutics.

Quality control of tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements of pharmaceutical research applications. The stability of this compound under various storage conditions is another important consideration for researchers, particularly those working on long-term drug development projects.

Recent advancements in green chemistry have also impacted the production of tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate. Manufacturers are increasingly adopting catalytic methods and atom-economical processes to reduce environmental impact while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis and process intensification.

In terms of regulatory status, CAS 1257294-04-4 is currently not classified as hazardous under major chemical regulations. However, as with all chemical substances, proper handling procedures should be followed in laboratory settings. The compound's safety profile makes it particularly attractive for research institutions and pharmaceutical companies developing new chemical entities.

The future outlook for tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate appears promising, with potential applications extending beyond its current uses. Researchers are exploring its incorporation into proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. Additionally, its structural features make it interesting for development of allosteric modulators and covalent inhibitors in drug discovery.

For researchers seeking alternatives or related compounds, several structural analogs of tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate are available. These include variations with different protecting groups or modified heterocyclic systems, providing a toolbox for medicinal chemistry optimization. The choice between these derivatives often depends on specific project requirements in hit-to-lead optimization or lead compound development.

In conclusion, tert-Butyl 4-(oxetan-3-yl)piperidine-1-carboxylate (CAS No. 1257294-04-4) represents an important building block in modern pharmaceutical research. Its unique structural features, combined with growing applications in drug discovery, ensure its continued relevance in chemical and life sciences. As research into three-dimensional drug-like molecules advances, the demand for such specialized piperidine-oxetane hybrids is likely to increase further.